Cas no 918827-30-2 (2-Propenoic acid, 2-(acetylamino)-3-iodo-, methyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 2-(acetylamino)-3-iodo-, methyl ester, (2Z)-
• CAS No: 918827-30-2
• MF: C₆H₈INO₃
• MW: 269.037094116211
• CID: 770029
• PubChem ID: 71426297
• Update Time: 2025-04-19

2-Propenoic acid, 2-(acetylamino)-3-iodo-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(acetylamino)-3-iodo-, methyl ester, (2Z)-
• methyl 2-acetamido-3-iodoprop-2-enoate
• 918827-30-2
• DTXSID80845057

• Inchi： 1S/C6H8INO3/c1-4(9)8-5(3-7)6(10)11-2/h3H,1-2H3,(H,8,9)
• InChI Key： DZEUFEYYPYNFDY-UHFFFAOYSA-N
• SMILES： IC=C(C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 268.95489g/mol
• Monoisotopic Mass: 268.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų